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Compound of Interest

Compound Name: Allyl anthranilate

CAS No.: 7493-63-2

Cat. No.: B045369

Get Quote

Executive Summary & Strategic Rationale
Allyl anthranilate (AA) is often dismissed as merely a fragrance ingredient, yet it represents a

highly versatile "privileged scaffold" in medicinal chemistry. Its core structure—an ortho-amino

benzoate—serves as a precursor for quinazolinones, acridines, and fenamates.

The strategic value of the allyl ester specifically lies in its dual functionality:

Metabolic Stability/Pro-drug Potential: The allyl ester is often more resistant to non-specific

plasma esterases compared to methyl/ethyl esters, potentially altering pharmacokinetics.

Synthetic Handle: The terminal alkene provides a "warhead" for late-stage functionalization

(e.g., epoxidation, thiol-ene "click" chemistry) to generate libraries of enhanced activity

derivatives.[1]

This guide details the synthesis of the AA core and its subsequent N-functionalization, moving

beyond classical Fischer esterification to high-fidelity, chemoselective methodologies.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b045369#bc-rfq
https://www.benchchem.com/product/b045369/docs?utm_src=pdf-body#application-note-precision-synthesis-of-allyl-anthranilate-derivatives-for-enhanced-biological-activity
https://patents.google.com/patent/EP0638065B1/en
https://patents.google.com/patent/EP0638065B1/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045369?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Structural Logic & Design (SAR)[1]
To enhance biological activity (specifically antimicrobial and anticancer potency), we treat the

molecule as three distinct interaction zones.

Graphviz Diagram: SAR Optimization Strategy
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Figure 1: Strategic dissection of the Allyl Anthranilate scaffold for medicinal chemistry

optimization.[1]

Synthetic Protocols
Protocol A: The "Green" Metal-Free Chemoselective
Route
Best for: Small-scale library generation, sensitive substrates. Mechanism:[1] Intramolecular

redox reaction of 2-nitrobenzaldehyde with allyl alcohol.[1]

Rationale: Classical acid-catalyzed esterification of anthranilic acid often leads to

polymerization of the allyl group or side-reactions at the amine.[1] This oxidative-reductive

condensation avoids harsh acids.[1]

Materials:

2-Nitrobenzaldehyde (1.0 equiv)[1]
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Allyl Alcohol (1.2 equiv)[1]

Malononitrile (1.0 equiv) — Acts as a transient mediator[1]

Solvent: Ethanol or Water/Ethanol mix[1]

Catalyst: None (Self-promoted) or mild base (Piperidine cat.)[1]

Step-by-Step Methodology:

Charge: In a 50 mL round-bottom flask, dissolve 2-nitrobenzaldehyde (5 mmol) and

malononitrile (5 mmol) in Ethanol (15 mL).

Addition: Add Allyl alcohol (6 mmol) dropwise.

Activation: Stir at room temperature for 10 minutes, then heat to reflux (80°C).

Monitoring: The reaction typically proceeds via an isoxazolium intermediate.[1] Monitor by

TLC (Hexane:EtOAc 8:2).[1] The disappearance of the nitro aldehyde spot and appearance

of the fluorescent anthranilate spot indicates progress (approx. 3-5 hours).[1]

Workup: Cool to RT. Evaporate solvent under reduced pressure.

Purification: The residue is often clean enough for recrystallization from cold ethanol.[1] If

necessary, flash chromatography (Silica gel, 5% EtOAc in Hexane).

Yield Expectation: 65-75% Key Advantage: Avoids protection/deprotection of the amine.[1]

Protocol B: The Isatoic Anhydride Route (Scalable)
Best for: Multi-gram synthesis and industrial scaling. Mechanism:[1] Nucleophilic attack of allyl

alcohol on the anhydride carbonyl, followed by decarboxylation.

Rationale: Isatoic anhydride is a "masked" anthranilic acid.[1] This method releases CO₂ as the

only byproduct, driving the reaction to completion without equilibrium limitations.

Materials:

Isatoic Anhydride (1.0 equiv)[1]
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Allyl Alcohol (Excess, acts as solvent/reactant)

Base Catalyst: DMAP (0.1 equiv) or NaOH (0.05 equiv)[1]

Temperature: 60-80°C[1]

Step-by-Step Methodology:

Suspension: Suspend Isatoic Anhydride (10 g, 61.3 mmol) in Allyl Alcohol (30 mL).

Catalysis: Add DMAP (0.75 g). Note: NaOH can be used but may cause minor hydrolysis.[1]

Reaction: Heat to 75°C. You will observe vigorous gas evolution (CO₂).

Critical Control Point: Ensure efficient reflux condensation to prevent loss of allyl alcohol.

Completion: Heating is continued until gas evolution ceases completely (approx. 1-2 hours).

The solution will turn clear and slightly yellow (fluorescent).

Workup: Distill off excess allyl alcohol under reduced pressure.

Isolation: Dissolve residue in DCM, wash with 5% NaHCO₃ (to remove unreacted acid), then

Brine. Dry over Na₂SO₄.[1][2]

Final Polish: Vacuum distillation (bp ~125°C at 10 mmHg) yields pure Allyl Anthranilate.[1]

Yield Expectation: >85%

Protocol C: N-Sulfonylation for Enhanced Activity
Target: Synthesis of N-(Allyloxycarbonylphenyl)sulfonamides (Anticancer/Antimicrobial targets).

[1]

Rationale: Sulfonamides are proven pharmacophores.[1][3][4] Linking them to the anthranilate

core creates a "dual-warhead" molecule.[1]

Step-by-Step Methodology:

Starting Material: Purified Allyl Anthranilate (from Protocol A or B).
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Reagents: Aryl sulfonyl chloride (e.g., p-Toluenesulfonyl chloride) (1.1 equiv), Pyridine

(solvent/base).

Reaction: Dissolve Allyl Anthranilate in dry Pyridine at 0°C.

Addition: Add sulfonyl chloride portion-wise over 20 mins.

Incubation: Allow to warm to RT and stir for 12 hours.

Quench: Pour into ice-water mixture. The sulfonamide derivative usually precipitates as a

solid.[1]

Filtration: Filter, wash with dilute HCl (to remove pyridine), then water. Recrystallize from

Ethanol.[1]

Validation & Analytical Standards
To ensure the integrity of the "Allyl" handle during synthesis, specific NMR signals must be

verified.

Moiety
1H NMR Signal (CDCl3,
400 MHz)

Diagnostic Feature

Aromatic Core 6.6 - 7.9 ppm (m, 4H)
Characteristic ortho-

substitution pattern.[1]

Amine (NH₂) 5.7 ppm (broad s, 2H)

Disappears upon D₂O shake

(or shifts/splits in

sulfonamides).

Allyl: -O-CH₂- 4.8 ppm (d, 2H)
Doublet coupling to vinyl

proton.[1]

Allyl: =CH₂ 5.2 - 5.4 ppm (dd, 2H)
Terminal alkene protons

(distinct splitting).[1]

Allyl: -CH= 5.9 - 6.1 ppm (m, 1H)
Multiplet; check integration to

ensure no polymerization.[1]
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Workflow Visualization
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Figure 2: Decision tree for synthetic route selection based on scale and substrate sensitivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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